Cas no 21874-50-0 (Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate)

• Product Name: Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate
• CAS No: 21874-50-0
• MF: C₈H₉BrClN₃O₂
• MW: 294.532959699631
• CID: 1092189
• PubChem ID: 14962810
• Update Time: 2025-05-20

Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate
• 3-Bromo-6-chloro-5-dimethylamino-pyrazine-2-carboxylic acid methyl ester
• DTXSID901176108
• Methyl 3-bromo-6-chloro-5-(dimethylamino)-2-pyrazinecarboxylate
• 21874-50-0
• Methyl3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate

• Inchi： 1S/C8H9BrClN3O2/c1-13(2)7-6(10)11-4(5(9)12-7)8(14)15-3/h1-3H3
• InChI Key： XCWQNNKIXFHXQL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C(C(=N1)N(C)C)Cl

Computed Properties

• Exact Mass: 292.95667g/mol
• Monoisotopic Mass: 292.95667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate

Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate (CAS No. 21874-50-0): An Overview

Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate (CAS No. 21874-50-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The combination of bromine, chlorine, and dimethylamino functionalities imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The chemical structure of Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate consists of a pyrazine ring substituted with a bromo group at the 3-position, a chloro group at the 6-position, and a dimethylamino group at the 5-position. The methyl ester functionality at the 2-position further enhances its reactivity and versatility in synthetic transformations. This molecular architecture provides a robust platform for the design and synthesis of bioactive molecules with diverse pharmacological profiles.

Recent advancements in medicinal chemistry have highlighted the importance of Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate in the development of new drugs. Studies have shown that compounds derived from this scaffold exhibit potent activity against various targets, including enzymes, receptors, and ion channels. For instance, derivatives of this compound have been explored for their anti-inflammatory, antiviral, and anticancer properties. The bromo and chloro substituents contribute to the lipophilicity and cell permeability of the molecule, while the dimethylamino group enhances its basicity and binding affinity to specific biological targets.

In the context of drug discovery, Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate serves as a key intermediate in the synthesis of lead compounds. Its reactivity and functional group diversity enable chemists to introduce additional substituents or modify existing ones to optimize pharmacological properties such as potency, selectivity, and metabolic stability. This flexibility is crucial for fine-tuning the therapeutic index of potential drug candidates.

One notable application of Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate is in the development of inhibitors for kinases, which are enzymes involved in numerous cellular processes including signal transduction and cell cycle regulation. Kinase inhibitors are an important class of drugs used to treat various diseases, particularly cancer. Research has demonstrated that derivatives of this compound can effectively inhibit specific kinases, thereby disrupting aberrant signaling pathways associated with disease progression.

Beyond its role in kinase inhibition, Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate has also shown promise in other therapeutic areas. For example, studies have investigated its potential as an antiviral agent against RNA viruses such as influenza and hepatitis C. The unique combination of functional groups in this molecule allows it to interact with viral proteins and disrupt their function, making it a valuable lead for antiviral drug discovery.

The synthetic accessibility of Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate is another factor that contributes to its widespread use in research laboratories. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. These methods typically involve multistep processes that include halogenation, amination, and esterification reactions. The choice of synthetic strategy depends on factors such as yield, purity, and cost-effectiveness.

In addition to its direct applications in drug discovery, Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate has also been utilized as a tool compound in biochemical assays. Its well-defined structure and known biological activities make it an ideal candidate for probing protein-ligand interactions and validating target engagement. This utility extends to high-throughput screening (HTS) campaigns where it can serve as a positive control or reference standard.

The safety profile of Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate is an important consideration for both research and industrial applications. Comprehensive toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies have provided valuable insights into its toxicity profile, helping researchers to implement appropriate safety measures during handling and storage.

In conclusion, Methyl 3-bromo-6-chloro-5-(dimethylamino)pyrazine-2-carboxylate (CAS No. 21874-50-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for the development of novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and improving human health.